Cas no 36678-05-4 (1,3-Propanediol, monoacetate)
1,3-Propanediol, monoacetate structure
Product Name:1,3-Propanediol, monoacetate
CAS No:36678-05-4
MF:C5H10O3
MW:118.131102085114
MDL:MFCD30094354
CID:1477913
PubChem ID:10909550
Update Time:2025-04-21
1,3-Propanediol, monoacetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, monoacetate
- 6-Hydroxy-3-oxa-2-hexanone
- ASME2024025
- Y14698
- Acetic acid 3-hydroxypropyl ester
- 3-acetoxy-1-propanol
- SCHEMBL120215
- Acetic acid 3-hydroxy-propyl ester
- 3-hydroxypropyl Acetate
- hydroxypropyl acetate
- DOUBAFNWVFAWEC-UHFFFAOYSA-N
- Acetic acid, 3-hydroxypropyl ester
- 36678-05-4
-
- MDL： MFCD30094354
- Inchi： 1S/C5H10O3/c1-5(7)8-4-2-3-6/h6H,2-4H2,1H3
- InChI Key： DOUBAFNWVFAWEC-UHFFFAOYSA-N
- SMILES： CC(OCCCO)=O
Computed Properties
- Exact Mass: 136.07356
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 70.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 77.76
1,3-Propanediol, monoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0994786-1g |
3-hydroxypropyl acetate |
36678-05-4 | 95% | 1g |
$530 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734575-5g |
3-Hydroxypropyl acetate |
36678-05-4 | 98% | 5g |
￥1898.00 | 2024-05-16 |
1,3-Propanediol, monoacetate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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